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Compound of Interest

Compound Name: Lit-001

Cat. No.: B608597 Get Quote

Essential Safety and Handling Guide for Lit-001
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides immediate and essential safety

and logistical information for the handling of Lit-001, a nonpeptide oxytocin receptor agonist.

Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory

environment.

Hazard Identification and Classification
Lit-001 is classified with the following hazards according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS)[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Lit-001 to prevent

exposure.

Protection Type Specific Requirement Purpose

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Prevents eye contact with dust

or splashes which can cause

serious irritation[1].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Protects skin from irritation

upon contact[1].

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is required.

Avoids inhalation of dust or

aerosols that may cause

respiratory tract irritation[1].

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes[1].

Avoid formation of dust and aerosols.

Use only in a well-ventilated area with appropriate exhaust ventilation.
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Do not eat, drink, or smoke in areas where Lit-001 is handled.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage for the powder is at -20°C for up to 3 years.

Stock solutions in solvent can be stored at -80°C for up to 1 year.

First Aid Measures
In case of exposure to Lit-001, follow these first aid procedures immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. If skin

irritation occurs, get medical advice/attention.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if you feel unwell.

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. Call a poison center or

doctor/physician if you feel unwell.

Disposal Plan
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Dispose of Lit-001 and its container in accordance with all local, regional, national, and

international regulations. Do not allow to enter drains or waterways.

Quantitative Data Summary
Property Value Reference

Molecular Formula C30H34F3N7O4S

Molecular Weight 645.70 g/mol

CAS Number 2245072-21-1

EC50 55 nM

Ki 226 nM

Experimental Protocols
Detailed experimental protocols involving Lit-001 can be found in the primary literature. For

example, Frantz et al. (2018) in the Journal of Medicinal Chemistry describe its use in a mouse

model of autism, including dosage and administration methods.

Visual Guidance for Safe Handling
The following diagram outlines the decision-making process for selecting and using Personal

Protective Equipment (PPE) when handling Lit-001.
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PPE Workflow for Handling Lit-001

Hazard Assessment

PPE Selection

Donning & Doffing Procedure

Start: Prepare to Handle Lit-001

Assess the Task:
- Weighing solid?

- Preparing solution?
- Administering to animals?

Review Lit-001 Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Select Gloves:
Chemical-resistant (Nitrile)

Always Required

Select Eye/Face Protection:
Safety glasses with side shields or goggles

Always Required

Select Body Protection:
Lab Coat

Always Required

Respiratory Protection Needed?
(Risk of dust/aerosol)

Donning Sequence:
1. Lab Coat

2. Respirator (if needed)
3. Eye/Face Protection

4. Gloves

Use NIOSH-approved Respirator

Yes

Work in a well-ventilated area

No

Doffing Sequence:
1. Gloves

2. Lab Coat
3. Eye/Face Protection

4. Respirator (if needed)

After completing work

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE selection and use workflow for Lit-001 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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